5-Bromo-2-(cyclohexyloxy)-4-methylpyridine
Overview
Description
5-Bromo-2-(cyclohexyloxy)-4-methylpyridine (also known as 5-Br-2-CMP) is an organic compound that has been used in a variety of scientific research applications. It is a derivative of pyridine, a heterocyclic aromatic organic compound that is commonly used in the synthesis of pharmaceuticals and other organic compounds. 5-Br-2-CMP has been studied for its ability to act as a reagent in organic synthesis and its potential for use in medicinal chemistry.
Scientific Research Applications
Chemical Building Block
“5-Bromo-2-(cyclohexyloxy)-4-methylpyridine” can serve as a chemical building block in the synthesis of various complex molecules . It can be used in the production of other chemicals, contributing to the diversity and complexity of chemical synthesis.
Synthesis of Schiff Bases
This compound can be used in the synthesis of Schiff bases . Schiff bases are compounds that have a functional group containing a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group, but not hydrogen. They have a wide range of applications, including biological, clinical, and analytical applications .
Metal Complexes
The compound can be used to form metal complexes . These complexes can exhibit good antibacterial activities and can be used in various fields such as food industry, dye industry, analytical chemistry, catalysis, fungicidal, agrochemical, anti-inflammable activity, antiradical activities and biological activities .
Antibacterial Activity
As mentioned above, the metal complexes formed using “5-Bromo-2-(cyclohexyloxy)-4-methylpyridine” can exhibit antibacterial activities . This makes it potentially useful in the development of new antibacterial agents.
Synthesis of Benzamide Derivatives
The compound can also be used in the synthesis of benzamide derivatives . Benzamides are a class of compounds containing a carboxamido (CONH2) functional group. They are used in a variety of applications, including the development of pharmaceuticals .
Biological Activities
The Schiff bases and metal complexes derived from “5-Bromo-2-(cyclohexyloxy)-4-methylpyridine” can exhibit various biological activities . This includes antimicrobial activities, making them potentially useful in medical and pharmaceutical research .
properties
IUPAC Name |
5-bromo-2-cyclohexyloxy-4-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO/c1-9-7-12(14-8-11(9)13)15-10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODKVPQCDUGJJDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)OC2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(cyclohexyloxy)-4-methylpyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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